Cas no 1247539-31-6 (5-(3,4,5-Trifluorophenyl)thiazol-2-amine)
5-(3,4,5-Trifluorophenyl)thiazol-2-amine is a fluorinated thiazole derivative with significant potential in pharmaceutical and agrochemical applications. Its key structural features include a trifluorophenyl group attached to a thiazole ring, enhancing its electronic properties and metabolic stability. The presence of fluorine atoms improves lipophilicity and bioavailability, making it a valuable intermediate in drug discovery, particularly for kinase inhibitors and antimicrobial agents. The thiazol-2-amine moiety offers versatile reactivity for further functionalization. This compound exhibits high purity and consistent performance, suitable for research and development in medicinal chemistry. Its stability under various conditions ensures reliable use in synthetic pathways.
1247539-31-6 structure
Product Name:5-(3,4,5-Trifluorophenyl)thiazol-2-amine
CAS No:1247539-31-6
MF:C9H5F3N2S
MW:230.21
CID:5075769
Update Time:2025-06-30
5-(3,4,5-Trifluorophenyl)thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(3,4,5-Trifluorophenyl)thiazol-2-amine
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- Inchi： 1S/C9H5F3N2S/c10-5-1-4(2-6(11)8(5)12)7-3-14-9(13)15-7/h1-3H,(H2,13,14)
- InChI Key： CAOCJLMWOIJGRO-UHFFFAOYSA-N
- SMILES： FC1=C(C(F)=CC(C2=CN=C(N)S2)=C1)F
5-(3,4,5-Trifluorophenyl)thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022KNT-250mg |
5-(3,4,5-Trifluorophenyl)thiazol-2-amine |
1247539-31-6 | 95% | 250mg |
$639.00 | 2025-02-13 |
5-(3,4,5-Trifluorophenyl)thiazol-2-amine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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